Cas no 187040-04-6 (6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde)

6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde structure
187040-04-6 structure
Product Name:6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
CAS No:187040-04-6
MF:C9H8O4
MW:180.157423019409
CID:1378901
PubChem ID:10678924
Update Time:2025-04-20

6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
    • 1,3-Benzodioxole-5-carboxaldehyde, 6-hydroxy-7-methyl-
    • LogP
    • 3-methyl-4,5-diphenylthiazonium iodide
    • 3-methyl-4,5-methylenedioxy salicylaldehyde
    • Thiazolium,3-methyl-4,5-diphenyl-,iodide
    • 187040-04-6
    • 1,3-Benzodioxole-5-carboxaldehyde,6-hydroxy-7-methyl-
    • 6-Hydroxy-7-methylbenzo[d][1,3]dioxole-5-carbaldehyde
    • AKOS015966515
    • SCHEMBL6989495
    • Inchi: 1S/C9H8O4/c1-5-8(11)6(3-10)2-7-9(5)13-4-12-7/h2-3,11H,4H2,1H3
    • InChI Key: BLOUTYQUGHUFFJ-UHFFFAOYSA-N
    • SMILES: O1COC2=CC(C=O)=C(C(C)=C12)O

Computed Properties

  • Exact Mass: 180.04200
  • Monoisotopic Mass: 180.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76000
  • LogP: 1.24180

6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Production Method

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